1,8-Naphthyridin-4-amine
Overview
Description
1,8-Naphthyridin-4-amine is a chemical compound with the CAS Number: 54569-30-1 . It has a molecular weight of 145.16 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of 1,8-naphthyridines, which includes 1,8-Naphthyridin-4-amine, has been achieved through various methods such as multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo .Molecular Structure Analysis
The IUPAC name for 1,8-Naphthyridin-4-amine is [1,8]naphthyridin-4-amine . The InChI Code is 1S/C8H7N3/c9-7-3-5-11-8-6(7)2-1-4-10-8/h1-5H, (H2,9,10,11) and the InChI key is FPMFWNDLLWUVEH-UHFFFAOYSA-N .Chemical Reactions Analysis
The synthesis of 1,8-naphthyridines involves multicomponent reactions . For example, trisubstituted 2-amino-1,8-naphthyridines have been constructed in moderate to high yield via multicomponent reactions of substituted aromatic aldehydes, 2-aminopyridine, malononitrile or methyl or ethyl cyanoacetate .Physical And Chemical Properties Analysis
1,8-Naphthyridin-4-amine is a powder at room temperature . It has a melting point of 185-187 degrees Celsius .Scientific Research Applications
Synthesis of Heterocyclic Compounds
1,8-Naphthyridines, including 1,8-Naphthyridin-4-amine, are an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties . They are used in the synthesis of complex molecular architectures, which have wide applications in medicinal chemistry and chemical biology .
Treatment of Bacterial Infections
Gemifloxacin, a compound containing a 1,8-naphthyridine core, has reached the drug market for the treatment of bacterial infections . This suggests that 1,8-Naphthyridin-4-amine could potentially be used in the development of new antibiotics.
Ligands and Components of Light-Emitting Diodes
1,8-Naphthyridines are used as ligands and components of light-emitting diodes . This indicates that 1,8-Naphthyridin-4-amine could be used in the development of new electronic devices.
Dye-Sensitized Solar Cells
1,8-Naphthyridines are also used in dye-sensitized solar cells . This suggests that 1,8-Naphthyridin-4-amine could be used in the development of more efficient solar cells.
Molecular Sensors
1,8-Naphthyridines are used in molecular sensors . This indicates that 1,8-Naphthyridin-4-amine could be used in the development of new sensing technologies.
Self-Assembly Host-Guest Systems
1,8-Naphthyridines are used in self-assembly host-guest systems . This suggests that 1,8-Naphthyridin-4-amine could be used in the development of new materials with unique properties.
Anticancer Properties
Hybrid pharmacophores of β-lactam, 1,8-naphthyridine, and secondary amines have shown promising anticancer properties . This suggests that 1,8-Naphthyridin-4-amine could be used in the development of new anticancer drugs.
Antimicrobial Properties
Hybrid pharmacophores of β-lactam, 1,8-naphthyridine, and secondary amines have also shown promising antimicrobial properties . This indicates that 1,8-Naphthyridin-4-amine could be used in the development of new antimicrobial drugs.
Mechanism of Action
Target of Action
1,8-Naphthyridin-4-amine is a heterocyclic compound that has been found to have diverse biological activities . It has been used in the treatment of bacterial infections and is currently under clinical investigation for other potential uses
Mode of Action
It is known that the compound interacts with its targets, leading to changes that result in its biological activity .
Biochemical Pathways
It is known that the compound’s biological activities are due to its interaction with various biochemical pathways .
Result of Action
It is known that the compound has diverse biological activities, suggesting that it has multiple effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
While specific future directions for 1,8-Naphthyridin-4-amine are not mentioned in the search results, the development of methods for the synthesis of 1,8-naphthyridines has been of considerable interest to the synthetic community . This includes attempts to develop more ecofriendly, safe, and atom-economical approaches .
properties
IUPAC Name |
1,8-naphthyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3/c9-7-3-5-11-8-6(7)2-1-4-10-8/h1-5H,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMFWNDLLWUVEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2N=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10497523 |
Source
|
| Record name | 1,8-Naphthyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10497523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54569-30-1 |
Source
|
| Record name | 1,8-Naphthyridin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10497523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,8-naphthyridin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
